Cas no 172366-30-2 (1H-Inden-1-one,4-ethoxy-2,3-dihydro-7-methoxy-)

• Product Name: 1H-Inden-1-one,4-ethoxy-2,3-dihydro-7-methoxy-
• CAS No: 172366-30-2
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 111491
• PubChem ID: 10375692
• Update Time: 2025-04-18

1H-Inden-1-one,4-ethoxy-2,3-dihydro-7-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-one,4-ethoxy-2,3-dihydro-7-methoxy-
• 1H-Inden-1-one,4-ethoxy-2,3-dihydro-7-methoxy-(9CI)
• 172366-30-2
• 4-ethoxy-7-methoxy-2,3-dihydroinden-1-one
• 4-Ethoxy-7-methoxy-2,3-dihydro-1H-inden-1-one

• Inchi： 1S/C12H14O3/c1-3-15-10-6-7-11(14-2)12-8(10)4-5-9(12)13/h6-7H,3-5H2,1-2H3
• InChI Key： DIIJVPWFFUUSRA-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C(OCC)=CC=C2OC)CC1

Computed Properties

• Exact Mass: 206.09432
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53